Cas no 1805941-94-9 (4-(Chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 4-(Chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1805941-94-9
• MF: C₉H₄ClF₈NO
• MW: 329.574389457703
• CID: 4845881
• Update Time: 2025-05-28

4-(Chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C9H4ClF8NO/c10-2-3-1-4(7(11)12)19-6(8(13,14)15)5(3)20-9(16,17)18/h1,7H,2H2
• InChI Key： XNQZNIZHDYZZSW-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(F)F)N=C(C(F)(F)F)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 320
• XLogP3: 4
• Topological Polar Surface Area: 22.1

Additional information on 4-(Chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

Research Briefing on 4-(Chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS: 1805941-94-9)

The compound 4-(Chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS: 1805941-94-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug development.

Recent studies highlight the compound's role as a versatile intermediate in the synthesis of agrochemicals and pharmaceuticals. Its polyfluorinated pyridine core is particularly noteworthy, as it imparts enhanced metabolic stability and lipophilicity, making it a valuable scaffold for designing bioactive molecules. Researchers have explored its utility in developing novel herbicides and fungicides, leveraging its ability to disrupt key enzymatic pathways in target organisms.

In the pharmaceutical domain, preliminary investigations suggest that derivatives of 4-(Chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine exhibit promising activity against certain enzyme targets associated with inflammatory and oncological diseases. For instance, a 2023 study demonstrated its potential as a precursor for inhibitors of cyclooxygenase-2 (COX-2), a key enzyme in inflammation. The compound's chloromethyl group also allows for further functionalization, enabling the creation of diverse analogs with tailored biological properties.

Synthetic methodologies for this compound have advanced significantly, with recent protocols emphasizing efficiency and scalability. A 2024 publication in the Journal of Fluorine Chemistry detailed a novel catalytic approach using palladium-mediated cross-coupling reactions, achieving higher yields and reduced byproduct formation compared to traditional methods. These advancements are critical for large-scale production and subsequent application in drug discovery pipelines.

Despite its promise, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing off-target effects. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into practical applications.

In conclusion, 4-(Chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine represents a compelling case study in the intersection of chemical synthesis and therapeutic innovation. Its multifaceted utility underscores the importance of continued exploration in this area, with potential implications for both agriculture and medicine.